Cas no 61564-94-1 (Propanedioic acid, [2-[2-(acetyloxy)ethoxy]ethylidene]-, diethyl ester)

• Product Name: Propanedioic acid, [2-[2-(acetyloxy)ethoxy]ethylidene]-, diethyl ester
• CAS No: 61564-94-1
• MF: C₁₃H₂₀O₇
• MW: 288.293704986572
• CID: 474597
• PubChem ID: 12308562
• Update Time: 2025-04-19

Propanedioic acid, [2-[2-(acetyloxy)ethoxy]ethylidene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [2-[2-(acetyloxy)ethoxy]ethylidene]-, diethyl ester
• diethyl 2-[2-(2-acetyloxyethoxy)ethylidene]propanedioate
• DTXSID20487192
• 61564-94-1

• Inchi： 1S/C13H20O7/c1-4-18-12(15)11(13(16)19-5-2)6-7-17-8-9-20-10(3)14/h6H,4-5,7-9H2,1-3H3
• InChI Key： KCVYPKLDBPUOIF-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)C/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 288.1209
• Monoisotopic Mass: 288.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13